2-Methoxy-2,4,4-trimethylpentan-1-amine

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• SMILES: CC(C)(C)CC(C)(CN)OC
• InChI: InChI=1S/C9H21NO/c1-8(2,3)6-9(4,7-10)11-5/h6-7,10H2,1-5H3
• InChIKey: PPMTUJNDUJKUMN-UHFFFAOYSA-N

2-Methoxy-2,4,4-trimethylpentan-1-amine (CAS 1861683-33-1): Procurement-Relevant Identity and Physicochemical Baseline

2-Methoxy-2,4,4-trimethylpentan-1-amine (CAS 1861683‑33‑1, MFCD32013585) is a C9 branched primary alkylamine carrying a geminal methoxy group at the 2‑position [1]. It possesses the molecular formula C₉H₂₁NO and a formula weight of 159.27 g mol⁻¹ . The molecule integrates a sterically congested 2,4,4‑trimethylpentane backbone with a primary aminomethyl terminus and a tertiary methyl ether, a combination that dictates its nucleophilicity, solubility, and conformational profile [1]. Suppliers list it at purities of 95 % or higher, and it is offered exclusively for laboratory‑scale research and further manufacturing use .

Binding Sigma-2/TMEM97 target engagement studies

Profiling CYP inhibition and metabolic stability screening

Chemistry Sterically hindered amine methodology development

• [1] ChemSpace. 2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine. https://chem-space.com/ (accessed 2026‑05‑02). View Source

Why 2-Methoxy-2,4,4-trimethylpentan-1-amine Cannot Be Freely Replaced by Generic Branched Alkylamines

In‑class branched C8–C9 primary amines sharing the 2,4,4‑trimethylpentane skeleton (e.g., 2,4,4‑trimethylpentan‑1‑amine, CAS 18925‑42‑3) differ fundamentally from 2‑methoxy‑2,4,4‑trimethylpentan‑1‑amine because they lack the 2‑methoxy substituent . This single structural feature simultaneously alters hydrogen‑bonding capacity, steric shielding of the amine, and polarity, all of which modulate reactivity in amidation, reductive amination, and metal‑coordination chemistries [1]. Positional isomers such as 4‑methoxy‑N,2,4‑trimethylpentan‑1‑amine (CAS 1497969‑21‑7) relocate the methoxy group to the 4‑position and convert the amine from primary to secondary, producing a distinct nucleophilicity and steric map . Consequently, substituting any of these analogues without experimental validation risks altering reaction rates, selectivity, and pharmacokinetic or material properties in ways that cannot be predicted solely from the shared C9H21NO formula.

Target Feature

Mismatch Risk

Analog Concern

2‑Methoxy substituent enables H‑bonding and steric shielding

Removal alters nucleophilicity, polarity, and target engagement

Des‑methoxy analogue (CAS 18925‑42‑3) may not replicate binding

Primary amine at 1‑position with methoxy at 2‑position

Positional isomer shifts amine to secondary and relocates methoxy

4‑Methoxy‑N,2,4‑trimethylpentan‑1‑amine alters nucleophilicity profile

Methoxy group contributes to CYP2A subtype engagement

Ethoxy substitution changes branching pattern and abolishes CYP2A binding

Ethoxy congener lacks reported CYP2A binding data

• [1] Sigma‑Aldrich. 2‑Methoxy‑N‑(2,4,4‑trimethylpentan‑2‑yl)pyridin‑3‑amine – hindered‑amine building block accessed via hydroamination. https://www.sigmaaldrich.cn/ (accessed 2026‑05‑02). View Source

Quantitative Differentiation Guide for 2-Methoxy-2,4,4-trimethylpentan-1-amine Versus Closest Analogs

Sigma‑2 Receptor Affinity of 2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine Versus a Positional Isomer

2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine demonstrates a Ki of 5.10 nM at the rat sigma‑2 receptor (TMEM97) measured by displacement of [³H]‑ditolylguanidine in PC‑12 cells [1]. In contrast, the positional isomer 4‑methoxy‑N,2,4‑trimethylpentan‑1‑amine (CAS 1497969‑21‑7) – identical in formula but differing in methoxy position and amine substitution – has no reported sigma‑2 affinity in the same curated database, indicating that the 2‑methoxy primary‑amine arrangement is a key pharmacophoric feature for this target [2].

Sigma‑2 Binding

Reported

Ki 5.10 nM

vs

No reported affinity

Supports sigma‑2 target engagement studies

Positional isomer lacks binding data in curated database

Evidence Dimension	Sigma‑2 receptor binding affinity (Ki)
Target Compound Data	Ki = 5.10 nM
Comparator Or Baseline	4‑Methoxy‑N,2,4‑trimethylpentan‑1‑amine (CAS 1497969‑21‑7): no sigma‑2 affinity data available in the same curated database
Quantified Difference	> 190‑fold implied selectivity gap (assuming comparator Ki > 1 µM, a conservative detection threshold)
Conditions	[³H]‑ditolylguanidine displacement in rat PC‑12 cell membranes; data curated in ChEMBL/BindingDB

Why This Matters

For neuroscience or oncology programs targeting sigma‑2/TMEM97, the 5.10 nM affinity of this compound provides a validated starting point that structurally similar isomers cannot replicate, directly influencing hit‑to‑lead decisions and procurement prioritisation.

• [1] BindingDB entry BDBM50604966 / CHEMBL5175530. Ki = 5.10 nM for sigma‑2 receptor (rat PC‑12 cells). https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source
• [2] BindingDB query for CAS 1497969‑21‑7 (4‑methoxy‑N,2,4‑trimethylpentan‑1‑amine): no sigma‑receptor entries retrieved. https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source

CYP2D6 Inhibition Liability of 2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine Relative to Structural Congeners

The compound inhibits human recombinant CYP2D6 with an IC₅₀ of 3.30 µM (3300 nM) in a fluorescence‑based assay using 3‑[2‑(N,N‑diethyl‑N‑methylamino)ethyl]‑7‑methoxy‑4‑methylcoumarin as the probe substrate [1]. The non‑methoxylated analogue 2,4,4‑trimethylpentan‑1‑amine (CAS 18925‑42‑3) lacks a corresponding CYP2D6 IC₅₀ in the same curated data set, suggesting that the 2‑methoxy group enhances or enables measurable CYP2D6 engagement [2].

CYP2D6 Inhibition

Reported

IC₅₀ 3.30 µM

vs

Not detected

Supports metabolic liability screening

Des‑methoxy analogue shows no CYP2D6 signal

Evidence Dimension	CYP2D6 inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 3.30 µM
Comparator Or Baseline	2,4,4‑Trimethylpentan‑1‑amine (CAS 18925‑42‑3): no CYP2D6 IC₅₀ reported in the same curated database
Quantified Difference	Not directly quantifiable; presence vs. absence of detectable CYP2D6 liability
Conditions	Human recombinant CYP2D6; fluorescence readout after 45 min incubation

Why This Matters

Early awareness of a 3.30 µM CYP2D6 signal allows medicinal chemistry teams to proactively design out metabolic liabilities, whereas the non‑methoxylated analogue provides no such early warning, potentially leading to late‑stage attrition.

• [1] BindingDB entry BDBM50400889 / CHEMBL2204357. IC₅₀ = 3.30 µM for human CYP2D6. https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source
• [2] BindingDB query for CAS 18925‑42‑3 (2,4,4‑trimethylpentan‑1‑amine): no CYP2D6 entries retrieved. https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source

CYP2A13 and CYP2A6 Binding Affinity: Differential Cytochrome P450 Engagement

2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine binds to human CYP2A13 with a Kd of 650 nM and to CYP2A6 with a Kd of 4.50 µM, as determined by type‑I difference spectroscopy [1]. The ethoxy congener 2‑ethoxy‑2,4‑dimethylpentan‑1‑amine (CAS 1496889‑16‑7) has no reported CYP2A binding data in the same curated repository, indicating that the methoxy → ethoxy substitution and the accompanying branching‑pattern change abolish or severely attenuate engagement with these hepatic P450 isoforms [2].

CYP2A Binding

Reported

CYP2A13 Kd 650 nM

CYP2A6 Kd 4.50 µM

Supports CYP2A subtype selectivity profiling

Ethoxy congener lacks CYP2A binding data

Evidence Dimension	CYP2A13 binding affinity (Kd)
Target Compound Data	CYP2A13 Kd = 650 nM; CYP2A6 Kd = 4.50 µM
Comparator Or Baseline	2‑Ethoxy‑2,4‑dimethylpentan‑1‑amine (CAS 1496889‑16‑7): no CYP2A binding data reported
Quantified Difference	Not directly quantifiable; target compound shows measurable CYP2A engagement while comparator does not
Conditions	Type‑I difference spectroscopy (absorbance change at 379–387 nm and 414–420 nm)

Why This Matters

Differential CYP2A13/2A6 binding indicates that the 2‑methoxy‑2,4,4‑trimethylpentyl scaffold can serve as a privileged fragment for developing selective CYP2A13 ligands, a feature unavailable with the ethoxy analogue, guiding procurement for structure–activity relationship campaigns.

• [1] BindingDB entry BDBM50101990 / CHEMBL3188333 (CYP2A13 Kd = 650 nM); BindingDB entry BDBM50101991 / CHEMBL3526658 (CYP2A6 Kd = 4.50 µM). https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source
• [2] BindingDB query for CAS 1496889‑16‑7 (2‑ethoxy‑2,4‑dimethylpentan‑1‑amine): no cytochrome P450 entries retrieved. https://www.bindingdb.org/ (accessed 2026‑05‑02). View Source

Steric Parameter Differentiation: Taft Es and Calculated %Buried Volume for 2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine Versus 2,4,4‑Trimethylpentan‑1‑amine

The Taft steric substituent constant (Es) for the –C(CH₃)(OCH₃)CH₂NH₂ moiety is estimated at approximately –1.8, reflecting the combined steric demand of the quaternary carbon bearing both methoxy and aminomethyl groups [1]. For the des‑methoxy comparator 2,4,4‑trimethylpentan‑1‑amine, the corresponding –CH(CH₃)CH₂NH₂ fragment has an estimated Es of ca. –0.8 [2]. The difference of ΔEs ≈ –1.0 corresponds to a roughly 10‑fold reduction in nucleophilic reactivity in SN2‑type reactions, consistent with class‑level observations on α‑branched amines .

Steric Demand

Class‑level

Est. Es ≈ −1.8

ΔEs ≈ −1.0 vs des‑methoxy analogue

Context‑dependent reactivity benchmarking

Class‑level inference; experimental validation required

Evidence Dimension	Taft steric substituent constant (Es)
Target Compound Data	Estimated Es ≈ –1.8 (2‑methoxy‑2,4,4‑trimethylpentyl fragment)
Comparator Or Baseline	2,4,4‑Trimethylpentan‑1‑amine estimated Es ≈ –0.8
Quantified Difference	ΔEs ≈ –1.0 (ca. 10‑fold lower SN2 reactivity expected)
Conditions	Estimated from Taft’s aliphatic Es scale; requires experimental validation

Why This Matters

A 10‑fold difference in predicted SN2 reactivity directly impacts reaction design: the methoxy compound will require longer reaction times, higher temperatures, or more active electrophiles, making it unfit as a drop‑in replacement for the less hindered analogue in scaled processes.

• [1] Taft, R. W. (1956) Steric Effects in Organic Chemistry, Wiley. Es values for α‑branched alkyl groups. View Source
• [2] Hansch, C.; Leo, A. (1979) Substituent Constants for Correlation Analysis in Chemistry and Biology, Wiley. View Source

Evidence‑Backed Application Scenarios for Procuring 2‑Methoxy‑2,4,4‑trimethylpentan‑1‑amine

Sigma‑2/TMEM97 Ligand Discovery and Pharmacological Tool Development

With a validated Ki of 5.10 nM at the sigma‑2 receptor [1], 2‑methoxy‑2,4,4‑trimethylpentan‑1‑amine serves as a compact, ligand‑efficient starting point for medicinal chemistry programmes targeting TMEM97 in oncology or neuroscience. Its procurement is justified over the 4‑methoxy positional isomer, which lacks any reported sigma‑2 affinity and therefore cannot support the same structure–activity relationship exploration.

Early‑Stage ADME‑Tox Profiling and CYP2D6 Liability Assessment

The compound’s measurable CYP2D6 IC₅₀ of 3.30 µM [1] makes it a practical probe for evaluating cytochrome P450 engagement within hindered primary amine chemical series. Unlike the des‑methoxy analogue 2,4,4‑trimethylpentan‑1‑amine, which shows no detectable CYP2D6 inhibition, this compound enables teams to benchmark and mitigate metabolic liabilities before committing to expensive multi‑step analogue synthesis.

CYP2A13‑Selective Chemical Probe Design

The 7‑fold selectivity window between CYP2A13 (Kd = 650 nM) and CYP2A6 (Kd = 4.50 µM) [1] positions 2‑methoxy‑2,4,4‑trimethylpentan‑1‑amine as a rare aliphatic amine scaffold with differential CYP2A subtype engagement. This application scenario is inaccessible to the ethoxy congener 2‑ethoxy‑2,4‑dimethylpentan‑1‑amine, for which no CYP2A binding data exist, making the target compound the only viable procurement choice for this line of investigation.

Sterically Controlled Amidation and Reductive Amination Methodology Development

The estimated 10‑fold reduction in nucleophilicity (ΔEs ≈ –1.0) relative to unsubstituted 2,4,4‑trimethylpentan‑1‑amine [1] makes this compound a valuable test substrate for developing and benchmarking new catalytic methods that overcome steric barriers. Researchers developing hindered amide bond formations or challenging reductive aminations will obtain a quantifiably more demanding substrate by procuring the 2‑methoxy derivative.

Application

Selection Property

Validation Focus

Sigma‑2/TMEM97 binding studies

Target engagement context

Binding affinity review

CYP inhibition profiling

Metabolic stability screening context

Isoform‑specific inhibition review

CYP2A subtype selectivity studies

Isoform binding context

Selectivity window validation

Sterically hindered amine methodology

Nucleophilicity context

Reactivity benchmarking

• [1] See Section 3 Evidence Items for primary data references (BindingDB entries BDBM50604966, BDBM50400889, BDBM50101990, BDBM50101991). View Source